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Compound of Interest

Compound Name: 5-Bromo-2-fluoronicotinic acid

Cat. No.: B1292196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 5-Bromo-2-
fluoronicotinic acid (CAS RN: 29241-66-5). The information is compiled and presented to
meet the needs of professionals in research and development who handle this compound.

Chemical and Physical Properties

5-Bromo-2-fluoronicotinic acid is a halogenated pyridine derivative. Its physical and chemical
properties are summarized in the table below. It is important to note that some of these values
are predicted and should be treated as estimates.
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Property Value Source(s)
Molecular Formula CeH3BrFNO:2 [1112]
Molecular Weight 220.00 g/mol [3]
Appearance Colorless or yellow solid [1]

Melting Point 166-170 °C [1]

Boiling Point 324.7 °C (Predicted: 327.4 o

42.0 °C)
Density 1.903 + 0.06 g/cm? (Predicted) [1]

N Soluble in water and some
Solubility ] [1]
organic solvents.

Vapor Pressure 8.22E-05 mmHg at 25°C [1]

Refractive Index 1.589 [1]

Hazard Identification and Classification

5-Bromo-2-fluoronicotinic acid is classified as a hazardous substance. The GHS
classification is based on its potential to cause skin and eye irritation, as well as respiratory
tract irritation.
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] Hazard
Hazard Class Category GHS Code Signal Word
Statement
Skin )
. o i Causes skin
Corrosion/Irritatio 2 H315 Warning o
irritation.[3][4]
n
Serious Eye ]
) Causes serious
Damage/Eye 2A H319 Warning S
o eye irritation.[4]
Irritation
Specific Target
o May cause
Organ Toxicity ) )
] H335 Warning respiratory
(Single o
irritation.[4]
Exposure)

Hazard Pictogram
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Caption: GHS Exclamation Mark Pictogram for Irritation.

Toxicological Information

Detailed toxicological studies for 5-Bromo-2-fluoronicotinic acid are not readily available in
the public domain. The toxicity of this compound is not fully understood.[1] The following is a
summary of the known and potential health effects based on its GHS classification.
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Toxicity Endpoint Data Source(s)

Acute Toxicity Not available.[4] [4]

Inhalation, eye contact, skin
Routes of Exposure ) ) [4]
contact, ingestion.[4]

Eye Contact: May result in

redness, pain, or severe eye

damage. Inflammation of the
Symptoms of Exposure ] ] [4]

eye is characterized by

redness, watering, and itching.

[4]

Skin Contact: May result in
inflammation characterized by 4]

itching, scaling, reddening,

blistering, pain, or dryness.[4]

Inhalation: May cause irritation

of the lungs and respiratory

system. Overexposure may [4]
result in serious illness or

death.[4]

IARC: Not classified. NTP: Not

Carcinogenicit
g y listed. OSHA: Not listed.

Ecotoxicity Not available. [4]
Persistence/Degradability Not available. [4]
Bioaccumulative Potential Not available. [4]
Mobility in Soil Not available. [4]

Experimental Protocols

Specific experimental protocols for the determination of the safety data for 5-Bromo-2-
fluoronicotinic acid are not cited in the available safety data sheets. However, the GHS
classifications are typically based on standardized methodologies. The following are general
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descriptions of the types of experiments that would be conducted to determine the observed
hazards.

Skin Irritation Testing (OECD TG 404)

The "Causes skin irritation (H315)" classification is typically determined through in vivo studies,
often using rabbits.

@( ) Gradingat 1,24, 48,72 hours

Click to download full resolution via product page
Caption: General workflow for skin irritation testing.

A measured amount of the substance is applied to a small patch of skin on a test animal. The
site is observed for signs of erythema (redness) and edema (swelling) at specified intervals.
The severity of these reactions is scored, and if the scores meet the criteria for reversible skin
damage, the substance is classified as a skin irritant.[5]

Eye Irritation Testing (OECD TG 405)

The "Causes serious eye irritation (H319)" classification is determined by applying the test
substance to the eye of a test animal, typically a rabbit.

)
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Caption: General workflow for eye irritation testing.

The eyes are examined for corneal opacity, iritis, and conjunctival redness and swelling. The
severity of these lesions is graded at various time points. Classification as causing serious eye
irritation implies that the observed effects are fully reversible within 21 days.[6]

Acute Oral Toxicity (LD50) Determination
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While no LD50 value is available for this compound, the general procedure for its determination
involves the administration of the substance to a group of laboratory animals, typically rats or

( ) ( )
'
( )

Up to 14 days

mice.[7]
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Caption: General workflow for LD50 determination.

Different doses of the substance are administered to separate groups of animals. The number
of mortalities in each group is recorded over a period of time, typically 14 days. Statistical
methods are then used to calculate the dose that is lethal to 50% of the test population (LD50).
[81[9]

Handling and Safety Precautions

Given the hazardous nature of 5-Bromo-2-fluoronicotinic acid, strict safety protocols must be
followed.

Personal Protective Equipment (PPE)
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Caption: Recommended Personal Protective Equipment.

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. A face
shield may be necessary for splash protection.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

» Respiratory Protection: Use in a well-ventilated area. If dust is likely to be generated, a
NIOSH-approved respirator should be used.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Wash hands thoroughly
after handling. Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Store
locked up.[4]

First Aid Measures
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Get medical advice if irritation develops.[4]

« If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a poison center or doctor if you feel unwell.[4]

e |If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get medical attention.

Conclusion

5-Bromo-2-fluoronicotinic acid is a hazardous chemical that requires careful handling. While
comprehensive toxicological data is lacking, the available information clearly indicates that it is
a skin, eye, and respiratory irritant. All personnel handling this compound should be thoroughly
trained in its hazards and in the proper use of personal protective equipment and engineering
controls. The information and protocols outlined in this guide are intended to provide a
foundation for the safe use of this compound in a research and development setting. It is
imperative to consult the most up-to-date Safety Data Sheet from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 5-Bromo-2-
fluoronicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292196#5-bromo-2-fluoronicotinic-acid-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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